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Compound of Interest

Prothipendyl! hydrochloride
Compound Name:
monohydrate

cat. No.: B6596072

An In-depth Technical Guide to the Chemical and Physical Properties of Prothipendyl
Hydrochloride Monohydrate

Introduction

Prothipendyl hydrochloride monohydrate is an azaphenothiazine derivative recognized for
its neuroleptic, anxiolytic, antiemetic, and antihistaminic properties.[1][2][3] It is utilized in
research for its effects on psychomotor agitation, sleep disorders, and anxiety.[4] This technical
guide provides a comprehensive overview of its chemical and physical properties, experimental
protocols for its characterization, and its mechanism of action, intended for researchers,
scientists, and professionals in drug development.

Chemical Properties

Prothipendyl hydrochloride monohydrate is the monohydrate hydrochloride salt of
Prothipendyl.[1] It is structurally related to other phenothiazines but is distinguished by the
presence of a nitrogen atom in one of the tricyclic rings, classifying it as an azaphenothiazine.

[3]
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Property Value Reference
N,N-dimethyl-3-pyrido[3,2-b][1]
IUPAC Name [5]benzothiazin-10-ylpropan-1-  [6]

amine;hydrate;hydrochloride

Molecular Formula

C16H19N3S-HCI-H20

[1]

Molecular Weight

339.88 g/mol

[1](6]

CAS Number

70145-94-7

[1](6]

Chemical Structure

An azaphenothiazine

derivative

[1]

Reactivity

Undergoes oxidation to its

sulfoxide form.[1]

[1]

Physical Properties

The physical characteristics of Prothipendyl hydrochloride monohydrate are crucial for its

formulation and stability.

Property Value Reference
Pastel yellow to greenish-
Appearance yellow, odorless, crystalline [1]
powder
] ] 108 °C (for the anhydrous
Melting Point ] [7]
hydrochloride form)
- Soluble in DMSO and
Solubility [8]
Methanol
Sensitive to light and oxidative
N degradation.[1] Stable in
Stability ] ] [1]
solutions prepared with 0.01
mol/L sulfuric acid.[1]
Storage Store at 2°C to 8°C. [11[7]
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Mechanism of Action

Prothipendyl hydrochloride exerts its pharmacological effects through a multi-receptor
antagonist mechanism.[1][2] Its primary activity involves the antagonism of histamine H1 and
dopamine D2 receptors.[1][2][5] Additionally, it exhibits moderate anticholinergic effects by
blocking acetylcholine receptors and modulates the serotonergic system.[1][2][5] The
antagonism of H1 receptors is linked to its sedative effects, while the blockade of D2 receptors
contributes to its neuroleptic properties.[2][5] Prothipendyl is also a substrate for several
cytochrome P450 isozymes, including CYP1A2, CYP2D6, CYP2C19, and CYP3A4.[4]
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Prepare Prothipendyl solution
in 0.01 M H2S0a4

Split into two aliquots

Aliquot 2 (Sample)

Aliquot 1 (Reference)

Plasma Sample (200 pL)

i

Add Prothipendyl-dé HCI
(Internal Standard)

i

Liquid-Liquid Extraction (LLE)

i

Centrifuge
(14,000 rpm, 4°C, 10 min)

Add Potassium Caroate (KHSOs)
to oxidize Prothipendyl

Measure Absorbance Difference (AA)

at 278/340 nm

Quantify using
Calibration Curve

i

Transfer Supernatant

i

Evaporate to Dryness
(Nitrogen, 40°C)

'

Reconstitute in
Mobile Phase (100 pL)

Inject into LC-MS/MS

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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